Cas no 1002334-12-4 (1-phenyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
1-Phenyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a boronic ester derivative featuring a pyrazole core with a phenyl substituent at the 1-position and a tetramethyl dioxaborolane group at the 4-position. This compound serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl and heteroaryl structures. The tetramethyl dioxaborolane moiety enhances stability, improving handling and storage compared to free boronic acids. Its well-defined structure ensures consistent reactivity, making it valuable for pharmaceutical and materials science applications. The aromatic pyrazole scaffold further contributes to its utility in constructing complex heterocyclic systems. This reagent is particularly useful in controlled, high-yield transformations under mild conditions.
1002334-12-4 structure
Product Name:1-phenyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
CAS No:1002334-12-4
MF:C15H19BN2O2
MW:270.134563684464
MDL:MFCD12400941
CID:1026871
PubChem ID:56965771
Update Time:2025-10-29
1-phenyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-Phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 1-Phenyl-1H-pyrazole-4-boronic acid pinacol ester
- 1-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
- 1-Phenylpyrazole-4-boronic acid, pinacol ester
- (1-PHENYL-1H-PYRAZOL-4-YL)BORONIC ACID PINACOL ESTER
- 1H-Pyrazole, 1-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 1-Phenylpyrazol-4-boronic acid
- 1-phenyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- PubChem16397
- XPAJFLOIPDXRRD-UHFFFAOYSA-N
- BCP12543
- SB15553
- RP29609
- AB0031696
- X8482
- X4872
- ST24021369
- 1-Phenylpyrazole-4-bo
- Z1336745218
- CS-W000782
- MFCD12400941
- DTXSID40719245
- EN300-261666
- 1-Phenylpyrazole-4-boronic acid pinacol ester
- A897539
- 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-phenyl-1H-pyrazole
- SY035528
- DA-18933
- 1-Phenylpyrazole-4-boronic acid,pinacol ester
- GS-5757
- AKOS015919975
- 1-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H- pyrazole
- 1002334-12-4
- 1-phenyl-4-(4,4,5, 5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- J-505079
- 1H-Pyrazole,1-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- SCHEMBL27837
- 1-Phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole, AldrichCPR
- AMY3419
-
- MDL： MFCD12400941
- Inchi： 1S/C15H19BN2O2/c1-14(2)15(3,4)20-16(19-14)12-10-17-18(11-12)13-8-6-5-7-9-13/h5-11H,1-4H3
- InChI Key： XPAJFLOIPDXRRD-UHFFFAOYSA-N
- SMILES： O1B(C2C=NN(C3C=CC=CC=3)C=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 270.15400
- Monoisotopic Mass: 270.1539580 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.3
- Molecular Weight: 270.14
Experimental Properties
- Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
- PSA: 36.28000
- LogP: 2.17150
1-phenyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information
- Hazard Statement： H302-H315-H319-H332-H335
1-phenyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-phenyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 32R0079P-1g |
1-Phenyl-1H-pyrazole-4-boronic acid pinacol ester |
1002334-12-4 | 98% | 1g |
1229.66CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 32R0079P-5g |
1-Phenyl-1H-pyrazole-4-boronic acid pinacol ester |
1002334-12-4 | 98% | 5g |
4537.03CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 32R0079P-500mg |
1-Phenyl-1H-pyrazole-4-boronic acid pinacol ester |
1002334-12-4 | 98% | 500mg |
1060.05CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 32R0079P-25g |
1-Phenyl-1H-pyrazole-4-boronic acid pinacol ester |
1002334-12-4 | 98% | 25g |
16918.45CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 32R0079P-250mg |
1-Phenyl-1H-pyrazole-4-boronic acid pinacol ester |
1002334-12-4 | 98% | 250mg |
932.85CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 32R0079P-100mg |
1-Phenyl-1H-pyrazole-4-boronic acid pinacol ester |
1002334-12-4 | 98% | 100mg |
805.64CNY | 2021-05-07 | |
| Fluorochem | 079594-250mg |
1-Phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
1002334-12-4 | 95% | 250mg |
￡48.00 | 2022-03-01 | |
| Fluorochem | 079594-1g |
1-Phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
1002334-12-4 | 95% | 1g |
￡115.00 | 2022-03-01 | |
| Fluorochem | 079594-5g |
1-Phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
1002334-12-4 | 95% | 5g |
￡372.00 | 2022-03-01 | |
| Fluorochem | 079594-10g |
1-Phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
1002334-12-4 | 95% | 10g |
￡557.00 | 2022-03-01 |
1-phenyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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